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Compound of Interest

2-(3-Methyl-4-nitrophenyl)acetic
Compound Name: o
aci

Cat. No.: B169445

Abstract

This technical guide provides an in-depth exploration of 2-(3-Methyl-4-nitrophenyl)acetic
acid, a key organic compound utilized as a versatile building block in synthetic chemistry. The
document is intended for researchers, scientists, and professionals in drug development,
offering a detailed overview of its chemical identity, physicochemical properties, a validated
synthesis protocol, and its applications as a synthetic intermediate. Emphasis is placed on the
causality behind experimental choices and adherence to safety protocols, ensuring a
trustworthy and authoritative resource for laboratory applications.

Compound Identification and Core Properties

2-(3-Methyl-4-nitrophenyl)acetic acid is a substituted arylacetic acid derivative. The presence
of the nitro group, a potent electron-withdrawing group, and the carboxylic acid functionality
makes it a valuable intermediate for the synthesis of more complex molecules, particularly
heterocyclic compounds and potential pharmaceutical agents.[1]

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) number:
143665-37-6.[2]

Chemical Structure
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The structural arrangement of 2-(3-Methyl-4-nitrophenyl)acetic acid is fundamental to its
reactivity. The acetic acid moiety is attached to a benzene ring which is substituted with both a
methyl and a nitro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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